Cas no 1877116-72-7 (4-Amino-N-ethylpyrimidine-5-carboxamide)

• Product Name: 4-Amino-N-ethylpyrimidine-5-carboxamide
• CAS No: 1877116-72-7
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• MDL: MFCD32198795
• CID: 4780972
• Update Time: 2025-06-14

4-Amino-N-ethylpyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-ethylpyrimidine-5-carboxamide

• MDL： MFCD32198795
• Inchi： 1S/C7H10N4O/c1-2-10-7(12)5-3-9-4-11-6(5)8/h3-4H,2H2,1H3,(H,10,12)(H2,8,9,11)
• InChI Key： YBSMMACXJGPFMF-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=CN=C1N)NCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• XLogP3: 0.1
• Topological Polar Surface Area: 80.9

Additional information on 4-Amino-N-ethylpyrimidine-5-carboxamide

Comprehensive Overview of 4-Amino-N-ethylpyrimidine-5-carboxamide (CAS No. 1877116-72-7): Properties, Applications, and Research Insights

4-Amino-N-ethylpyrimidine-5-carboxamide (CAS No. 1877116-72-7) is a specialized organic compound belonging to the pyrimidine class, which has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its amino and carboxamide functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C₇H₁₀N₄O, offers unique reactivity, making it valuable for drug discovery and material science applications.

In recent years, the demand for pyrimidine derivatives like 4-Amino-N-ethylpyrimidine-5-carboxamide has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential to modulate enzyme activity, a topic frequently searched in academic databases and AI-driven platforms. The compound’s N-ethyl substitution enhances its lipophilicity, improving membrane permeability—a critical factor in drug design discussions.

From a synthetic chemistry perspective, CAS No. 1877116-72-7 is often explored for its regioselective reactivity, enabling precise modifications at the pyrimidine ring. This aligns with current trends in green chemistry, where efficiency and atom economy are prioritized. Laboratories worldwide utilize this compound to develop small-molecule therapeutics, addressing diseases like cancer and metabolic disorders, which dominate health-related search queries.

The compound’s stability under physiological conditions further elevates its profile. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a metric highly valued in peer-reviewed studies. Notably, 4-Amino-N-ethylpyrimidine-5-carboxamide is also investigated for its role in catalysis and molecular recognition, topics trending in nanotechnology forums.

Beyond pharmaceuticals, this pyrimidine derivative finds niche applications in agrochemicals and material science. Its ability to form hydrogen bonds makes it a candidate for designing supramolecular assemblies, a hot topic in materials engineering. Environmental scientists also examine its biodegradability, responding to public interest in eco-friendly chemicals.

In summary, 4-Amino-N-ethylpyrimidine-5-carboxamide (CAS No. 1877116-72-7) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from life sciences to sustainable materials—ensure its relevance in both academic and industrial settings, answering the growing demand for high-value chemical intermediates.